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Compound of Interest

Compound Name: 2-Isopropoxyethanamine

Cat. No.: B1332123 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Isopropoxyethanamine, a flammable and corrosive substance.

Immediate Safety Precautions: Before handling 2-Isopropoxyethanamine, ensure you are in a

well-ventilated area, preferably under a chemical fume hood.[1] Eliminate all sources of

ignition, such as open flames and sparks, as this chemical is a flammable liquid.[1][2][3]

Personal Protective Equipment (PPE) and Hazard
Information
It is imperative to use appropriate personal protective equipment (PPE) when handling 2-
Isopropoxyethanamine to prevent contact and exposure.[1][4] The following table

summarizes the key hazards and required PPE.
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Hazard Classification GHS Hazard Statement
Required Personal
Protective Equipment
(PPE)

Flammable Liquid
H226: Flammable liquid and

vapour[2][3]

Fire/flame resistant and

impervious clothing.[2]

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage[2][3]

Protective gloves, lab coat.[1]

[4]

Serious Eye Damage/Irritation
H318: Causes serious eye

damage[2][3]

Tightly fitting safety goggles

with side-shields, face shield.

[2][4]

Acute Toxicity (Inhalation) H332: Harmful if inhaled[5]

Full-face respirator if exposure

limits are exceeded or irritation

is experienced.[2]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 2-Isopropoxyethanamine is through a licensed

hazardous waste disposal facility.[1] Adherence to the following procedural steps is crucial for

safe and compliant disposal.

Step 1: Waste Segregation and Collection

Identify and segregate 2-Isopropoxyethanamine waste from other chemical wastes to

prevent hazardous reactions.[4]

Collect the waste in a designated, compatible, and properly labeled container.[1][4] The

container must be kept tightly sealed.[4]

Step 2: Storage

Store the sealed container in a cool, well-ventilated, and designated flammable liquid storage

area.[1]

Ensure the storage area is away from incompatible materials such as strong oxidizing

agents, acids, and other heat sources.[1][4]
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Step 3: Consultation and Transportation

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance on hazardous waste disposal procedures.[1]

Arrange for a licensed hazardous waste contractor to transport the waste for disposal.

Step 4: Approved Disposal Method

Chemical Incineration: This is the most suitable method for the destruction of 2-
Isopropoxyethanamine.[1] Incineration must be performed in a licensed facility equipped

with appropriate air pollution controls.[1]

Landfill: Burial in a landfill is a less preferred method and should only be considered if it is

specifically licensed to accept chemical waste.[1]

In Case of Spills:

Have spill containment materials, such as absorbent pads and neutralizing agents, readily

available.[4]

Personnel must be trained in spill response procedures.[4]

The following diagram illustrates the proper disposal workflow for 2-Isopropoxyethanamine.
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Caption: Disposal workflow for 2-Isopropoxyethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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